2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl fluoride
Description
Difluoromethylation is a field of research that has benefited from the invention of multiple difluoromethylation reagents . The highly polarized C–H bond of CF2H makes this group a competent hydrogen bond donor, a unique characteristic amongst polyfluorinated motifs .
Synthesis Analysis
The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .Molecular Structure Analysis
The difluoromethyl functionality has proven useful in drug discovery, as it can modulate the properties of bioactive molecules . For PET imaging, this structural motif has been largely underexploited in (pre)clinical radiotracers due to a lack of user-friendly radiosynthetic routes .Chemical Reactions Analysis
Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds . The formation of X–CF2H bond where X is oxygen, nitrogen or sulfur is conventionally achieved upon reaction with ClCF2H .Future Directions
The future of difluoromethylation research is promising. There is currently intense interest in the development of ponytails that are functionalized and/or based upon smaller perfluorinated units, in part to promote biodegradability . This novel approach performs particularly well in the structure elucidation of fluorinated compounds embedded in complex mixtures, eliminating the need for compound separation or use of standards to confirm the structures .
properties
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CAS RN |
2172038-10-5 |
Product Name |
2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl fluoride |
Molecular Formula |
C8H7F3O3S |
Molecular Weight |
240.2 |
Purity |
95 |
Origin of Product |
United States |
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